![molecular formula C13H13ClN2O3S2 B2415830 3-(2-Aminoethyl)-5-(2H-1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one hydrochloride CAS No. 1627951-56-7](/img/structure/B2415830.png)
3-(2-Aminoethyl)-5-(2H-1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one hydrochloride
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Description
3-(2-Aminoethyl)-5-(2H-1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one hydrochloride is a useful research compound. Its molecular formula is C13H13ClN2O3S2 and its molecular weight is 344.83. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
- The compound exhibits moderate antitumor activity against malignant tumor cells, including renal cancer cell lines (Horishny & Matiychuk, 2020).
Antimicrobial and Analgesic Activity
- Some derivatives have been characterized for antimicrobial and analgesic activities, suggesting potential as biological agents (Venkatesh et al., 2010).
Anticancer and Antioxidant Properties
- A study showed that thiazolidin-4-ones, a related compound class, possess anticancer and antioxidant properties in human breast cancer cells (Isloor et al., 2012).
Synthesis and Physicochemical Properties
- The synthesis process and physicochemical properties of similar compounds have been explored, which is crucial for understanding their potential applications (Horishny & Matiychuk, 2021).
Potential in Treating Neurological or Oncological Disorders
- Derivatives of 1,3-thiazolidin-4-one, a related compound, have shown promise in the treatment of neurological or oncological disorders, indicating potential applications for the compound (Bourahla et al., 2021).
Antimicrobial and Anti-inflammatory Activity
- Other derivatives have been designed, synthesized, and tested for antimicrobial and anti-inflammatory activities, suggesting a broad spectrum of biological applications (Uwabagira & Sarojini, 2019).
Properties
IUPAC Name |
(5Z)-3-(2-aminoethyl)-5-(1,3-benzodioxol-5-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O3S2.ClH/c14-3-4-15-12(16)11(20-13(15)19)6-8-1-2-9-10(5-8)18-7-17-9;/h1-2,5-6H,3-4,7,14H2;1H/b11-6-; |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTLLPHUMUWCGMR-AVHZNCSWSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=C3C(=O)N(C(=S)S3)CCN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C\3/C(=O)N(C(=S)S3)CCN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClN2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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